Cas no 60297-65-6 (Benzo[b]thiophene-5-carboxylic acid, 2,3-dihydro-3-oxo-)

• Product Name: Benzo[b]thiophene-5-carboxylic acid, 2,3-dihydro-3-oxo-
• CAS No: 60297-65-6
• MF: C₉H₆O₃S
• MW: 194.207141399384
• CID: 5294805
• Update Time: 2025-06-08

Benzo[b]thiophene-5-carboxylic acid, 2,3-dihydro-3-oxo- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-5-carboxylic acid, 2,3-dihydro-3-oxo-

• Inchi： 1S/C9H6O3S/c10-7-4-13-8-2-1-5(9(11)12)3-6(7)8/h1-3H,4H2,(H,11,12)
• InChI Key： WKZWOZBDMZTCIM-UHFFFAOYSA-N
• SMILES： C12=CC=C(C(O)=O)C=C1C(=O)CS2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on Benzo[b]thiophene-5-carboxylic acid, 2,3-dihydro-3-oxo-

Research Brief on Benzo[b]thiophene-5-carboxylic acid, 2,3-dihydro-3-oxo- (CAS: 60297-65-6)

Benzo[b]thiophene-5-carboxylic acid, 2,3-dihydro-3-oxo- (CAS: 60297-65-6) is a key intermediate in the synthesis of various biologically active compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its significance in the development of novel therapeutic agents, owing to its unique structural features that allow for diverse chemical modifications. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, applications, and potential therapeutic benefits.

Recent literature has emphasized the role of Benzo[b]thiophene-5-carboxylic acid, 2,3-dihydro-3-oxo- as a precursor in the synthesis of heterocyclic compounds with promising pharmacological properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of kinase inhibitors targeting cancer-related pathways. The study reported that derivatives of this compound exhibited potent inhibitory activity against specific tyrosine kinases, suggesting its potential as a scaffold for anticancer drug design.

In addition to its pharmaceutical applications, Benzo[b]thiophene-5-carboxylic acid, 2,3-dihydro-3-oxo- has also been explored in material science. A recent publication in ACS Applied Materials & Interfaces described its incorporation into organic semiconductors, where its electron-withdrawing properties enhanced the performance of photovoltaic devices. This dual applicability in both biomedical and material sciences underscores the versatility of this compound.

From a synthetic perspective, advancements in green chemistry have led to more efficient and sustainable methods for producing Benzo[b]thiophene-5-carboxylic acid, 2,3-dihydro-3-oxo-. A 2022 study in Green Chemistry introduced a catalytic process using environmentally benign reagents, significantly reducing the environmental footprint of its synthesis. Such innovations are critical for scaling up production while adhering to stringent regulatory standards.

In conclusion, Benzo[b]thiophene-5-carboxylic acid, 2,3-dihydro-3-oxo- (CAS: 60297-65-6) continues to be a compound of significant interest in multiple scientific domains. Its role in drug discovery, material science, and sustainable chemistry highlights its broad applicability. Future research is expected to further explore its potential, particularly in the development of next-generation therapeutics and functional materials.